3-(4'-pentyl-4-biphenylyl)-5-(4-pentylcyclohexyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(4-pentylcyclohexyl)-3-[4-(4-pentylphenyl)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C30H40N2O/c1-3-5-7-9-23-11-15-25(16-12-23)26-19-21-27(22-20-26)29-31-30(33-32-29)28-17-13-24(14-18-28)10-8-6-4-2/h11-12,15-16,19-22,24,28H,3-10,13-14,17-18H2,1-2H3
• InChI Key: ZCTWYWZDLMXJSC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CCC(CC1)C2=NC(=NO2)C3=CC=C(C=C3)C4=CC=C(C=C4)CCCCC
• Molecular Formula: C30H40N2O
• Molecular Weight: 444.7 g/mol

Description

3-(4'-pentyl-4-biphenylyl)-5-(4-pentylcyclohexyl)-1,2,4-oxadiazole, also known as PBD or PBD-5, is a highly fluorescent compound that has been widely used in scientific research. It is a member of the oxadiazole family and has a unique structure that allows it to be used in a variety of applications, including as a fluorescent probe for biological studies.

Mechanism of Action

The mechanism of action of 3-(4'-pentyl-4-biphenylyl)-5-(4-pentylcyclohexyl)-1,2,4-oxadiazole-5 is not fully understood, but it is believed to be due to its ability to interact with biological molecules and emit fluorescence upon excitation. This fluorescence can be used to monitor changes in biological processes, such as protein conformational changes or enzyme activity.
Biochemical and Physiological Effects:
3-(4'-pentyl-4-biphenylyl)-5-(4-pentylcyclohexyl)-1,2,4-oxadiazole-5 has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is used primarily in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(4'-pentyl-4-biphenylyl)-5-(4-pentylcyclohexyl)-1,2,4-oxadiazole-5 is its high fluorescence intensity, which allows for sensitive detection of biological molecules. It is also relatively easy to synthesize and has a long fluorescence lifetime, which makes it useful for time-resolved studies. However, 3-(4'-pentyl-4-biphenylyl)-5-(4-pentylcyclohexyl)-1,2,4-oxadiazole-5 has some limitations, including its sensitivity to pH and temperature changes, which can affect its fluorescence properties.

Future Directions

There are many potential future directions for the use of 3-(4'-pentyl-4-biphenylyl)-5-(4-pentylcyclohexyl)-1,2,4-oxadiazole-5 in scientific research. One area of interest is the development of new biosensors that utilize 3-(4'-pentyl-4-biphenylyl)-5-(4-pentylcyclohexyl)-1,2,4-oxadiazole-5 as a fluorescent probe. Another area of interest is the use of 3-(4'-pentyl-4-biphenylyl)-5-(4-pentylcyclohexyl)-1,2,4-oxadiazole-5 in the study of protein-protein interactions and other biological processes. Additionally, there is potential for the development of new fluorescent compounds based on the structure of 3-(4'-pentyl-4-biphenylyl)-5-(4-pentylcyclohexyl)-1,2,4-oxadiazole-5 that could have even greater sensitivity and specificity for biological molecules.

Scientific Research Applications

3-(4'-pentyl-4-biphenylyl)-5-(4-pentylcyclohexyl)-1,2,4-oxadiazole-5 has been widely used in scientific research due to its unique properties as a fluorescent probe. It has been used to study a variety of biological processes, including protein-protein interactions, enzyme activity, and membrane dynamics. 3-(4'-pentyl-4-biphenylyl)-5-(4-pentylcyclohexyl)-1,2,4-oxadiazole-5 has also been used in the development of biosensors for the detection of various molecules, including DNA and RNA.